Cas no 88166-75-0 (2,3,5-Trimethylbenzonitrile)

• Product Name: 2,3,5-Trimethylbenzonitrile
• CAS No: 88166-75-0
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 642625
• PubChem ID: 54243774
• Update Time: 2025-04-19

2,3,5-Trimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,3,5-trimethyl-
• 2,3,5-Trimethylbenzonitrile
• 2,3,5-Trimethylbenzonitrile
• DTXSID40710010
• 88166-75-0
• AKOS027358374
• SCHEMBL10873192

• Inchi： 1S/C10H11N/c1-7-4-8(2)9(3)10(5-7)6-11/h4-5H,1-3H3
• InChI Key： QRVBSIBNMSNTRO-UHFFFAOYSA-N
• SMILES： N#CC1=CC(C)=CC(C)=C1C

Computed Properties

• Exact Mass: 145.089149355g/mol
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles